2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid

• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: 2-[3-(pyridin-2-ylamino)pyridin-2-yl]sulfanylbutanoic acid
• InChI: InChI=1S/C14H15N3O2S/c1-2-11(14(18)19)20-13-10(6-5-9-16-13)17-12-7-3-4-8-15-12/h3-9,11H,2H2,1H3,(H,15,17)(H,18,19)
• InChI Key: ZRDJNFYUQHJBIM-UHFFFAOYSA-N
• SMILES: CCC(C(=O)O)SC1=C(C=CC=N1)NC2=CC=CC=N2
• solubility: 43.4 [ug/mL]

Description

2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid, also known as PPSB, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of thiol-containing compounds and has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties.

Scientific Research Applications

2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has also been shown to have antioxidant properties by reducing oxidative stress and protecting against oxidative damage. Moreover, 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been found to have neuroprotective effects by reducing neuronal cell death and improving cognitive function.

Mechanism of Action

The exact mechanism of action of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid is not fully understood. However, it is believed that its anti-inflammatory properties are due to its ability to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid also exerts its antioxidant effects by scavenging free radicals and reducing oxidative stress. Additionally, 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been found to modulate the activity of various enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects:
2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid also reduces oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Moreover, 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been found to improve cognitive function and reduce neuronal cell death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. Moreover, 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has been found to exhibit low toxicity, making it a promising candidate for further preclinical and clinical studies. However, 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has some limitations for lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and pathways. Additionally, the efficacy of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid may vary depending on the disease model and the dosage used.

Future Directions

2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid has shown promising results in various preclinical studies, and further research is needed to explore its potential therapeutic applications. Some future directions for 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid research include:
1. Investigating the molecular targets and pathways of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid to better understand its mechanism of action.
2. Studying the efficacy of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid in various disease models, including neurodegenerative diseases, inflammatory diseases, and cancer.
3. Developing novel formulations of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid to improve its bioavailability and efficacy.
4. Conducting preclinical and clinical studies to evaluate the safety and efficacy of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid in humans.
5. Exploring the potential of 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid as a drug candidate for the treatment of various diseases.

Synthesis Methods

2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid can be synthesized by the reaction of 2-bromo-3-pyridinylamine with 2-mercaptobutanoic acid in the presence of a base such as potassium carbonate. The reaction yields 2-{[3-(2-Pyridinylamino)-2-pyridinyl]sulfanyl}butanoic acid as a white solid with a melting point of 149-152°C.